Cas no 2171452-29-0 ((3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}pentanoic acid)
(3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}pentanoic acid
- EN300-1575955
- 2171452-29-0
- (3R)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexan-1-yl]formamido}pentanoic acid
-
- Inchi: 1S/C27H30N2O5/c1-2-17(12-24(30)31)28-25(32)27-13-16(27)11-18(14-27)29-26(33)34-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,16-18,23H,2,11-15H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t16?,17-,18?,27?/m1/s1
- InChI Key: JTRXWZMHSDHUNH-WEGZXJPTSA-N
- SMILES: O=C(C12CC(CC1C2)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@@H](CC(=O)O)CC
Computed Properties
- Exact Mass: 462.21547206g/mol
- Monoisotopic Mass: 462.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 780
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 105Ų
(3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1575955-0.05g |
(3R)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexan-1-yl]formamido}pentanoic acid |
2171452-29-0 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1575955-0.1g |
(3R)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexan-1-yl]formamido}pentanoic acid |
2171452-29-0 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1575955-0.25g |
(3R)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexan-1-yl]formamido}pentanoic acid |
2171452-29-0 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1575955-0.5g |
(3R)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexan-1-yl]formamido}pentanoic acid |
2171452-29-0 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1575955-1.0g |
(3R)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexan-1-yl]formamido}pentanoic acid |
2171452-29-0 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1575955-2.5g |
(3R)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexan-1-yl]formamido}pentanoic acid |
2171452-29-0 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1575955-5.0g |
(3R)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexan-1-yl]formamido}pentanoic acid |
2171452-29-0 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1575955-10.0g |
(3R)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexan-1-yl]formamido}pentanoic acid |
2171452-29-0 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1575955-50mg |
(3R)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexan-1-yl]formamido}pentanoic acid |
2171452-29-0 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1575955-100mg |
(3R)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexan-1-yl]formamido}pentanoic acid |
2171452-29-0 | 100mg |
$2963.0 | 2023-09-24 |
(3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}pentanoic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}pentanoic acid
Introduction to (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.0]hexan-1-ylformamido}pentanoic acid (CAS No. 2171452-29-0)
(3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.0]hexan-1-ylformamido}pentanoic acid (CAS No. 2171452-29-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound is characterized by its intricate bicyclic structure and the presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group, which plays a crucial role in its synthesis and biological activity.
The Fmoc group is widely used in peptide synthesis to protect the amino group of amino acids, ensuring that the desired peptide sequence is formed without unwanted side reactions. In the context of (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.0]hexan-1-ylformamido}pentanoic acid, the Fmoc group not only facilitates the synthesis but also modulates the compound's interactions with biological targets, making it a valuable tool in drug discovery and development.
The bicyclic core of this compound, specifically the bicyclo[3.1.0]hexane moiety, contributes to its conformational rigidity and stereochemical properties. This rigidity can enhance the compound's binding affinity to specific protein targets, which is crucial for optimizing its pharmacological profile. Recent studies have shown that compounds with similar bicyclic structures exhibit potent biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.
In terms of its chemical properties, (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.0]hexan-1-ylformamido}pentanoic acid is a white crystalline solid with a molecular weight of approximately 465 g/mol. It is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which makes it suitable for various biochemical assays and in vitro studies. The compound's stability under different conditions, including pH and temperature, has been extensively studied to ensure its reliability in experimental settings.
One of the key areas of research involving this compound is its potential as a lead molecule for developing new therapeutic agents. For instance, recent studies have explored its ability to modulate specific protein-protein interactions (PPIs), which are critical for various cellular processes and disease states. By interfering with these interactions, (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.0]hexan-1-ylformamido}pentanoic acid could potentially be used to treat diseases such as cancer, neurodegenerative disorders, and autoimmune conditions.
Another important aspect of this compound's research is its pharmacokinetic properties. Studies have shown that it exhibits favorable absorption, distribution, metabolism, excretion (ADME) profiles, which are essential for drug development. The compound's ability to cross the blood-brain barrier (BBB) has been particularly noteworthy, as it opens up possibilities for treating central nervous system (CNS) disorders.
In addition to its potential therapeutic applications, (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.0]hexan-1-ylformamido}pentanoic acid has also been used as a tool compound in chemical biology research. Its unique structure allows researchers to probe specific biological pathways and mechanisms, providing valuable insights into disease processes and potential targets for intervention.
The synthesis of this compound involves several steps, including the formation of the bicyclic core and the introduction of the Fmoc protecting group. Advanced synthetic methods such as transition metal-catalyzed reactions and stereoselective transformations have been employed to achieve high yields and purity levels. These synthetic strategies not only highlight the complexity of the molecule but also demonstrate the ingenuity of modern organic chemistry.
From a safety perspective, (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.0]hexan-1-ylformamido}pentanoic acid has been evaluated for its toxicity and potential side effects in preclinical studies. Results have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development.
In conclusion, (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.0]hexan-1-ylformamido}pentanoic acid (CAS No. 2171452-29-0) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique structural features and favorable biological properties make it an attractive target for further investigation in medicinal chemistry and pharmaceutical sciences.
2171452-29-0 ((3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)